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Compound of Interest

Compound Name: AZD4694

Cat. No.: B1673488

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZDA4694, also known as NAV4694, is a second-generation positron emission tomography
(PET) radioligand developed for the in vivo imaging of amyloid-f3 (AB) plaques, a key
neuropathological hallmark of Alzheimer's disease. This technical guide provides a
comprehensive overview of the discovery, synthesis, and preclinical and clinical
characterization of AZD4694. The document is intended for researchers, scientists, and
professionals involved in drug development and neuroimaging.

Discovery and Rationale

The development of AZD4694 was driven by the need for a fluorine-18 (*8F)-labeled PET tracer
with improved properties over the first-generation carbon-11 (*2C)-labeled Pittsburgh
Compound B (PiB). While PiB is a valuable research tool, its short half-life (20.4 minutes) limits
its widespread clinical use. The longer half-life of 18F (109.7 minutes) allows for centralized
manufacturing and distribution to PET centers without an on-site cyclotron.

The design of AZD4694 aimed to retain the high binding affinity and specificity for AR plaques
characteristic of PiB while incorporating a fluorine atom to create a suitable 8F-labeled
radioligand. A key objective was to minimize non-specific binding to white matter, a limitation
observed with some other 18F-labeled amyloid tracers, to enhance the signal-to-noise ratio and
improve image interpretation.
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Mechanism of Action

AZD4694 is a benzofuran derivative that selectively binds to the fibrillar form of AB plaques in
the brain.[1][2] The binding is reversible and characterized by high affinity.[1] This selective
binding allows for the visualization and quantification of A plaque burden in the brains of living

individuals using PET imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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